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Compound of Interest |

Compound Name: 3-(2-Furyl)propenoyl chloride
CAS No.: 54536-91-3
Cat. No.: B1625761

Executive Summary & Compound Profile

3-(2-Furyl)propenoyl chloride (CAS: 63485-67-6) is a highly reactive electrophile used
primarily as a derivatizing agent in the synthesis of antimicrobial and antiviral pharmacophores.
Structurally, it combines a furan heterocycle with an

-unsaturated acid chloride moiety. This dual functionality presents a unique hazard profile:
immediate corrosivity due to the chlorocarbonyl group and potential instability due to the
conjugated double bond.

This guide moves beyond standard SDS data, providing a mechanistic understanding of the
hazards to enable self-validating safety protocols in research environments.

Chemical Identity Table
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Property Data
IUPAC Name (2E)-3-(Furan-2-yl)prop-2-enoyl chloride
CAS Number 63485-67-6
C
Molecular Formula H
ClO
Molecular Weight 156.57 g/mol

) Low-melting solid or semi-solid (often
Physical State
yellow/brown)

Reacts violently with water; soluble in DCM,

Solubility
THF, Toluene

Storage Condition 2-8°C, under inert atmosphere (Argon/Nitrogen)

Hazard Mechanics: The "Why" Behind the Protocols

To handle this compound safely, one must understand the molecular mechanisms driving its
toxicity and reactivity.

Mechanism of Corrosivity & Tissue Damage

Unlike simple irritants, 3-(2-Furyl)propenoyl chloride causes damage through non-specific
acylation. Upon contact with biological tissue (skin, eyes, mucous membranes), the
electrophilic carbonyl carbon attacks nucleophilic sites on proteins (amines, thiols, hydroxyls).

o Immediate Acylation: The acid chloride irreversibly binds to tissue proteins, disrupting cellular
function.

o Hydrolysis & Acid Burn: Moisture in the tissue hydrolyzes the chloride, releasing hydrochloric
acid (HCI) in situ. This causes a secondary chemical burn that penetrates deeper than the
initial contact site.
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o Lachrymatory Effect: Volatile hydrolysis products can irritate the TRPA1 ion channels in the
eyes and respiratory tract, causing severe tearing and respiratory distress even at low
concentrations.

Water Reactivity & Instability

The compound is moisture-sensitive. The hydrolysis reaction is exothermic and autocatalytic;
the generated HCI can catalyze further degradation or polymerization of the furan ring.

DOT Diagram 1: Hydrolysis & Degradation Pathway
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Caption: Figure 1.[1][2] Mechanism of hydrolysis leading to HCI release and potential acid-
catalyzed degradation of the furan ring.

Engineering Controls & Handling Protocols
Primary Engineering Controls

e Fume Hood: Mandatory. All operations, including weighing, must occur within a certified
chemical fume hood operating at a face velocity of 80-100 fpm.

 Inert Atmosphere: The compound should be handled under nitrogen or argon. Moisture
ingress will cause the solid to crust over and build pressure in the container due to HCI
generation.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommendation Rationale
) o Standard nitrile may degrade
Double Gloving: Nitrile (inner)
) upon prolonged exposure to
Hands + Neoprene or Laminate ) ) ]
acid chlorides. Double gloving
(outer). )
prevents permeation.
Face shields alone are
£ Chemical Splash Goggles insufficient against vapors.
yes

(ANSI Z87.1).

Goggles seal the eyes from

lachrymatory fumes.

Respiratory

Fume Hood (Primary). If
outside hood: Full-face
respirator with Acid Gas (AG)

cartridges.

HCI gas and organic vapors
are distinct hazards; combined
cartridges are necessary if

engineering controls fail.

Experimental Setup: The "Schotten-Baumann" Context

When using this reagent for amide/ester synthesis, the generation of HCI must be managed to

prevent stalling the reaction or degrading the furan ring.

Protocol: Safe Addition Strategy

¢ Solvent Selection: Dissolve the acid chloride in an inert solvent (DCM or THF) before

addition. This dilutes the exotherm.

o Base Trap: Always use a tertiary amine (e.g., Triethylamine, DIPEA) or an inorganic base (K

CO

) to scavenge the HCI produced.

o Note: For furan derivatives, avoid strong Lewis acids which can ring-open the furan.

» Temperature: Maintain reaction at 0°C during addition. The conjugated double bond makes

this compound susceptible to Michael addition side-reactions if the temperature spikes.

Emergency Response & Quenching

© 2026 BenchChem. All rights reserved. 4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

CRITICAL WARNING: Do NOT add water directly to the neat chemical during a spill.[3][4] This
will generate a violent exotherm and a cloud of HCI gas.

Spill Management Workflow

DOT Diagram 2: Spill Response Decision Matrix
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Caption: Figure 2. Decision hierarchy for managing acid chloride spills. Note the prohibition of
water in the initial step.[3][4][5]

Quenching Reaction Mixtures
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At the end of an experiment, unreacted acid chloride must be destroyed before disposal.
e Cool: Place the reaction vessel in an ice bath.

 Dilute: Ensure the mixture is well-diluted with solvent.

e Quench: Add a 1:1 mixture of Methanol/Saturated NaHCO

dropwise.

o Chemistry: Methanol converts the acid chloride to the methyl ester (less corrosive), while
bicarbonate neutralizes the acid.

o Observation: Bubbling (CO

) indicates active quenching. Stir until bubbling ceases.

Toxicology & Chronic Risks

While acute corrosivity is the primary concern, researchers must be aware of the structural
implications of the furan moiety.

» Sensitization: Acrylates and their derivatives are known skin sensitizers. Repeated exposure,
even to trace amounts, can lead to allergic contact dermatitis.

o Genotoxicity: Some furan derivatives possess genotoxic potential via metabolic activation
(opening of the furan ring to reactive dicarbonyls). While specific data on this acid chloride is
limited, it should be handled as a potential mutagen.

o STOT-SE (Specific Target Organ Toxicity): Inhalation causes severe irritation to the upper
respiratory tract, potentially leading to chemical pneumonitis or pulmonary edema (fluid in
lungs) which can be delayed by hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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